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Compound of Interest

Compound Name:
rac 7-Hydroxy Efavirenz-d4

(Major)

CAS No.: 1189857-89-3

Cat. No.: B563797

Get Quote

Executive Summary: Immediate Action Plan
rac 7-Hydroxy Efavirenz-d4 is a stable isotope-labeled metabolite of the antiretroviral drug

Efavirenz. While it is not a radioactive substance, it must be handled as a High-Potency

Pharmaceutical Hazard due to the known reproductive toxicity of the parent compound and the

specific neurotoxicity associated with the 7-hydroxy metabolite.

Primary Disposal Method: High-Temperature Incineration (Chemical Waste).

Critical Prohibition: Do NOT dispose of down the drain or in general trash.

Waste Classification: Non-RCRA Listed (unless state-specific), but must be managed as

Toxic/Cytotoxic chemical waste.

Risk Assessment & Waste Characterization
Before disposal, you must characterize the waste stream to ensure regulatory compliance

(EPA/RCRA in the US, or local equivalents).
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Property Specification Operational Implication

Compound Name rac 7-Hydroxy Efavirenz-d4
Racemic mixture; treated as

fully potent.

Isotope Status Deuterated (Stable Isotope)

NOT Radioactive. Do not place

in rad-waste bins unless mixed

with radiolabels (e.g., 14C).

Parent Hazard Efavirenz (EFV)
Reproductive Toxin

(Teratogen); Aquatic Toxin.

Metabolite Hazard 7-Hydroxy Efavirenz

Neurotoxic. Evidence suggests

7-OH-EFV is significantly more

neurotoxic to neuron cultures

than the parent compound [1].

RCRA Status Not P-Listed or U-Listed

Regulated as "Hazardous

Waste Pharmaceutical" or

"Toxic Chemical Waste" based

on characteristic toxicity.

The "Why" Behind the Protocol
Unlike standard chemical reagents, this compound presents a dual risk:

Environmental: Efavirenz and its metabolites are persistent in aquatic environments.

Standard wastewater treatment does not effectively remove them, leading to

bioaccumulation.

Occupational: As a deuterated internal standard, it is often handled in high concentrations

(stock solutions). The 7-hydroxy metabolite has been implicated in the neurocognitive side

effects observed in HIV therapy, making strict containment essential to protect lab personnel

[2].

Containment & Segregation Protocols
Effective disposal starts at the bench. Use the following Self-Validating System to prevent

cross-contamination and exposure.
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A. Solid Waste (Vials, Powder Residues)
Primary Containment: Keep the original vial closed. If the vial is empty, it is still considered

"acute hazardous waste" equivalent for safety purposes due to the high potency.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Zip-lock

style).

Labeling: Affix a "Hazardous Waste" label to the bag immediately.

Text: "Contains: rac 7-Hydroxy Efavirenz-d4.[1][2] Toxic / Reproductive Toxin."

B. Liquid Waste (Stock Solutions, HPLC Effluent)
Solvent Compatibility: This compound is typically dissolved in Methanol, DMSO, or

Acetonitrile. Ensure the waste container is compatible with these organic solvents (High-

Density Polyethylene - HDPE is standard).

Segregation:

DO mix with compatible organic solvent waste (Halogenated or Non-Halogenated

depending on the solvent).

DO NOT mix with Oxidizers (e.g., Nitric Acid, Peroxides) or Strong Bases.

C. Trace Contaminated Items (Tips, Gloves)
Pipette Tips: Dispose of in a dedicated "Chemically Contaminated Sharps/Plastics" bin. Do

not use standard broken glass boxes unless they are lined and sealed for incineration.

Gloves: If direct contact occurred, dispose of gloves as solid hazardous waste.

Step-by-Step Disposal Workflow
Step 1: Deactivation (Not Recommended)

Guidance: Do not attempt chemical deactivation (e.g., bleach/oxidation) in the lab. The

trifluoromethyl and cyclopropyl groups on the Efavirenz scaffold are chemically robust.

Incomplete oxidation can generate unknown, potentially more toxic byproducts.
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Action: Rely solely on incineration.

Step 2: Satellite Accumulation Area (SAA) Management
Verify the waste container is in a designated SAA near the point of generation.[3]

Ensure the container is closed at all times except when adding waste.

Log the addition: Record the estimated amount (mg) of rac 7-Hydroxy Efavirenz-d4 added to

the solvent carboy. This is crucial for the waste vendor's profile.

Step 3: Final Handoff
When the container is full or the project is complete, seal the container.

Complete the waste tag with the following constituents:

Major Solvent: (e.g., Methanol 99%)

Trace Contaminant: rac 7-Hydroxy Efavirenz-d4 (<0.1%)[1]

Hazard Checkboxes: Flammable (if solvent based), Toxic.

Request pickup from your Environmental Health & Safety (EHS) department.

Visual Decision Logic (Disposal Tree)
The following diagram outlines the decision process for disposing of rac 7-Hydroxy Efavirenz-

d4 to ensure it reaches the correct destruction facility.
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Waste Generation:
rac 7-Hydroxy Efavirenz-d4

Determine Physical State

Liquid Waste
(Stock Solutions/HPLC)

Solid Waste
(Vials/Powder/Tips)

Is Solvent Halogenated?

Halogenated Solvent Waste

Yes (e.g., DCM)

Non-Halogenated Solvent Waste

No (e.g., MeOH, DMSO)

DESTINATION:
High-Temp Incineration
(Commercial Facility)

Contamination Level

Trace (Gloves/Tips) Gross (Vials/Spills)

Yellow Bag/Chem Waste Bin Double Bagged & Tagged

Click to download full resolution via product page

Figure 1: Decision matrix for segregating rac 7-Hydroxy Efavirenz-d4 waste streams. All paths

lead to high-temperature incineration to ensure complete destruction of the metabolite scaffold.

Emergency Spill Procedures
In the event of a spill of the solid powder or concentrated stock solution:
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Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and safety

goggles. If handling powder outside a fume hood, an N95 or P100 respirator is

recommended due to the neurotoxic potential of dust.

Containment:

Liquid: Cover with absorbent pads or vermiculite.

Solid: Cover with a damp paper towel to prevent dust generation.

Cleanup:

Wipe the area with Methanol or Ethanol (Efavirenz and its metabolites are poorly soluble

in water; water alone will spread the contamination) [3].

Follow with a soap and water wash.[4]

Disposal: Place all cleanup materials into a hazardous waste bag and tag as "Debris

contaminated with rac 7-Hydroxy Efavirenz-d4."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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